5-Methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 5-methyl-2-(1-methylpyrazol-4-yl)benzoic acid
• InChI: InChI=1S/C12H12N2O2/c1-8-3-4-10(11(5-8)12(15)16)9-6-13-14(2)7-9/h3-7H,1-2H3,(H,15,16)
• InChI Key: UDHKXGSEHINDAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CN(N=C2)C)C(=O)O

Description

5-Methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoic acid is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzoate (˜1 g, ˜4.41 mmol) was dissolved in MeOH/H2O (4:1, 50 mL) and then LiOH (0.36 g, 15 mmol) was added. The mixture was heated at reflux for 2 h at 100° C. The analytical HPLC indicated the starting material was consumed, the mixture was cooled to 0° C. and 2 M HCl solution was added bring the pH ˜4. MeOH was removed in vacuo and the acid was precipitated. The acid was collected by filtration and dried in vacuo and used without further purification. ESI-MS (m/z): 217 [M+1]+. 1H NMR (300 MHz, DMSO-d6) δ 12.87 (br s, 1H), 7.82 (s, 1H), 7.51 (s, 1H), 7.39-7.27 (m, 3H), 3.85 (s, 3H), 2.32 (s, 3H).